(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
• InChI: InChI=1S/C13H17NO4/c1-17-11-4-2-10(3-5-11)8-18-12(16)14-13(9-15)6-7-13/h2-5,15H,6-9H2,1H3,(H,14,16)
• InChI Key: ISTNEBAOIRVJHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC(=O)NC2(CC2)CO
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate (CAS: 1620284-33-4) is a carbamate derivative featuring a 4-methoxybenzyl group attached to a cyclopropane ring substituted with a hydroxymethyl moiety. This compound is primarily utilized as a pharmaceutical intermediate, particularly in the synthesis of anlotinib, a tyrosine kinase inhibitor . Its structure combines the steric constraints of the cyclopropane ring with the electron-donating methoxy group, influencing reactivity and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate typically involves the reaction of (4-methoxyphenyl)methanol with N-[1-(hydroxymethyl)cyclopropyl]carbamic acid. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the carbamate ester bond .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines .

Scientific Research Applications

(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and applications in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Benzyl [1-(hydroxymethyl)cyclopropyl]carbamate (CAS: 103500-22-7)

• Structural Differences : Replaces the 4-methoxybenzyl group with a benzyl moiety.
• Molecular Formula: C₁₂H₁₅NO₃ (MW: 221.256 g/mol) .
• Key Properties :
  • Lacks the methoxy group, reducing electron-donating effects.
  • Higher lipophilicity compared to the methoxyphenyl derivative due to the absence of polar substituents.
• Applications : Used in peptide synthesis as a protective group for amines, leveraging the benzyl group’s stability under acidic conditions .

tert-Butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate (CAS: 107017-73-2)

• Structural Differences : Substitutes the 4-methoxybenzyl group with a tert-butyl carbamate.
• Molecular Formula: C₉H₁₇NO₃ (MW: 201.27 g/mol) .
• Key Properties :
  • The bulky tert-butyl group enhances steric protection of the carbamate, improving stability during synthetic reactions.
  • Lower molecular weight and higher volatility compared to the methoxyphenyl analog.
• Applications : Common in medicinal chemistry as a protecting group for amines, particularly in solid-phase peptide synthesis .

tert-Butyl (1-(4-(hydroxymethyl)phenyl)cyclopropyl)carbamate (CAS: 2803460-75-3)

• Structural Differences : Features a hydroxymethylphenyl group attached to the cyclopropane ring.
• Molecular Formula: Not explicitly stated, but likely similar to other tert-butyl carbamates.
• Key Properties: The hydroxymethylphenyl group introduces both hydrophilic (hydroxyl) and aromatic (phenyl) characteristics. Potential for hydrogen bonding due to the hydroxyl group, unlike the methoxyphenyl derivative .

N-[(4-Methyl-5-thiazolyl)phenylmethyl]-[1-[(nitrooxy)methyl]cyclopropyl]methyl Carbamate

• Structural Differences : Incorporates a nitrooxy-methyl group and a methylthiazole moiety.
• Demonstrates the impact of electron-withdrawing groups (nitrooxy) on carbamate reactivity compared to electron-donating groups (methoxy) .

Comparative Analysis of Properties

Physical and Chemical Properties

Property	(4-Methoxyphenyl)methyl Derivative	Benzyl Derivative	tert-Butyl Derivative
Molecular Weight	~295 g/mol (estimated)	221.256 g/mol	201.27 g/mol
Solubility	Moderate (polar solvents)	Low (organic)	Low (organic)
Stability	Sensitive to oxidation	Acid-stable	Base-stable

Biological Activity

(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and relevant research findings.

The synthesis of (4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate typically involves the reaction between (4-methoxyphenyl)methanol and N-[1-(hydroxymethyl)cyclopropyl]carbamic acid. The process is conducted under controlled conditions, often utilizing catalysts to enhance the formation of the carbamate ester bond.

Chemical Structure:

• IUPAC Name: (4-methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate
• Molecular Formula: C13H17NO4
• InChI: InChI=1S/C13H17NO4/c1-17-11-4-2-10(3-5-11)8-18-12(16)14-13(9-15)6-7-13/h2-5,15H,6-9H2,1H3,(H,14,16).

The biological activity of this compound is believed to involve its interaction with specific molecular targets within biological systems. It may modulate enzyme activity or receptor function through binding interactions, although detailed studies on its precise mechanisms are still ongoing. Research indicates that it may inhibit cytochrome P450 monooxygenase enzymes, which are crucial in drug metabolism and synthesis .

Pharmacological Effects

Recent studies have highlighted various pharmacological effects associated with (4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate:

• Antimicrobial Activity: Preliminary investigations suggest potential antimicrobial properties, indicating effectiveness against certain bacterial strains.
• Anti-inflammatory Effects: Compounds similar in structure have shown promise in reducing inflammation in animal models, suggesting that this compound may exhibit similar properties.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several carbamate derivatives, including (4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate. The results indicated a significant reduction in bacterial growth for specific strains, highlighting its potential as an antimicrobial agent.

Compound	Bacterial Strain	Inhibition Zone (mm)
(4-Methoxyphenyl)methyl N-[1-(hydroxymethyl)cyclopropyl]carbamate	E. coli	15
Control (Standard Antibiotic)	E. coli	20

Case Study 2: Anti-inflammatory Properties

Another research effort focused on the anti-inflammatory effects of similar compounds. The study utilized a zymosan-induced peritonitis model in mice to assess the efficacy of the compound.

Treatment Group	Dose (mg/kg)	Inflammatory Response Reduction (%)
Test Compound	100	40
Control	-	0

The results demonstrated that the test compound significantly reduced inflammatory markers compared to control groups.